Cas no 1190315-69-5 (3-Iodo-6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 3-Iodo-6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1190315-69-5
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• MDL: MFCD12962598
• CID: 3165042
• PubChem ID: 53412702
• Update Time: 2024-11-03

3-Iodo-6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-(trifluoromethyl)-1H-pyrrolo[3,2-c]pyridine
• CS-0442260
• 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-6-(trifluoromethyl)-
• 1190315-69-5

• MDL： MFCD12962598
• Inchi： 1S/C8H4F3IN2/c9-8(10,11)7-1-6-4(2-14-7)5(12)3-13-6/h1-3,13H
• InChI Key： JQRGNYWBIZSWQB-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=C(C(F)(F)F)N=CC=21

Computed Properties

• Exact Mass: 311.93713g/mol
• Monoisotopic Mass: 311.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.070±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),